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Compound of Interest

Compound Name: Strontium citrate

Cat. No.: B1594227

The proper disposal of strontium citrate is crucial for maintaining a safe and compliant
laboratory environment. This guide provides detailed procedures for researchers, scientists,
and drug development professionals on how to handle and dispose of strontium citrate waste
in accordance with general safety protocols.

It is imperative to consult your institution's specific safety and disposal protocols and to comply
with all applicable local, state, and federal regulations. The information provided here is for
guidance purposes only.

Safety and Handling Precautions

Before handling strontium citrate, review the Safety Data Sheet (SDS) and wear appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1][2]
Ensure work is conducted in a well-ventilated area to minimize dust inhalation.[2][3]

Spill Management
In the event of a strontium citrate spill, the following steps should be taken:

o Evacuate and Ventilate: If the spill is large, evacuate unnecessary personnel from the area
and ensure adequate ventilation.[4]

o Containment: Prevent the powder from spreading or becoming airborne. For small spills, you
can moisten the material slightly to prevent dusting.[4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1594227?utm_src=pdf-interest
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://www.chemicalbook.com/msds/strontium-citrate-dibasic.pdf
https://www.echemi.com/sds/strontiumcitrate-pid_Seven40377.html
https://www.echemi.com/sds/strontiumcitrate-pid_Seven40377.html
https://ammol.org/strontiumcitrate-safetydatasheet.html
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Absorb and Collect: Cover the spill with an inert, non-combustible absorbent material such
as sand, earth, or vermiculite.[3]

» Transfer: Carefully sweep or vacuum the contained material into a clearly labeled, sealed,
and non-reactive container for disposal.[3][4]

o Decontaminate: Clean the spill area by spreading water on the contaminated surface and
dispose of the cleaning materials as hazardous waste.[3][4]

Disposal Procedures for Strontium Citrate Waste

The appropriate disposal method for strontium citrate depends on its form (solid or agueous)
and whether it is contaminated.

Uncontaminated Solid Waste (Small Quantities):

For small amounts of uncontaminated, solid strontium citrate, disposal as normal laboratory
waste may be permissible, provided it is securely contained.[5] However, always verify this with
your local Environmental Health and Safety (EHS) office.

o Containment: Ensure the strontium citrate is in a solid, dry form.
o Packaging: Place the chemical in a clearly labeled, sealed, and non-reactive container.

» Disposal: Dispose of the container in the designated solid waste stream as advised by your
institution's EHS department.

Contaminated or Aqueous Waste:

Contaminated strontium citrate or aqueous solutions should be treated as chemical waste. Do
not discharge strontium citrate solutions down the drain unless explicitly permitted by your
local wastewater regulations.[1]

» Collection: Collect all contaminated solid and aqueous waste in a designated, sealed, and
properly labeled waste container.

e Labeling: The label should clearly identify the contents as "Strontium Citrate Waste" and
include any other contaminants present.
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o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.[2]

» Professional Disposal: Arrange for pick-up and disposal by your institution's EHS department
or a licensed chemical waste disposal company.[1] Methods like removal to a licensed
chemical destruction plant or controlled incineration with flue gas scrubbing may be used by
the disposal facility.[1]

Key Safety Information for Strontium Citrate

Property Information Source

White to off-white granular
Appearance [3]
powder

pH (5% solution/water) 5t06 [3]

Personal Protective Equipment  Safety glasses, gloves, lab

[1](21[3]

(PPE) coat
, _ , Wash off with soap and plenty
First Aid (Skin Contact) [1]
of water.

_ _ Rinse with pure water for at
First Aid (Eye Contact) ) [1]
least 15 minutes.

First Aid (Inhalation) Move the victim into fresh air. [1]

] ) ) Rinse mouth with water. Do not
First Aid (Ingestion) ) N [1]
induce vomiting.

Strontium Citrate Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
strontium citrate.
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Caption: Workflow for the proper disposal of strontium citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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